![molecular formula C9H10F2O2 B6243293 8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid CAS No. 2649058-02-4](/img/no-structure.png)
8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid
Overview
Description
8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid (DFCA) is a fluorinated tricyclic compound that has recently been studied for its potential applications in the fields of scientific research and laboratory experiments. This compound has a unique chemical structure and is composed of 8 carbon atoms, 2 fluorine atoms, and 1 oxygen atom. It has been used in a variety of ways, from synthesizing new compounds to studying its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid is not yet fully understood. However, it is believed that the fluorinated structure of the compound allows it to interact with certain proteins and enzymes in the body, which can lead to biochemical and physiological effects. Additionally, the compound has been shown to interact with certain receptors in the body, which can lead to the activation of certain pathways and processes.
Biochemical and Physiological Effects
8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid has been studied for its biochemical and physiological effects. It has been found to have anti-inflammatory, anti-bacterial, and anti-fungal properties. It has also been found to have anti-cancer properties and to be able to inhibit the growth of certain cancer cells. Additionally, it has been shown to have an effect on the metabolism and the immune system.
Advantages and Limitations for Lab Experiments
8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its fluorinated structure makes it an ideal choice for synthesizing compounds with unique properties. Additionally, it has a wide range of biochemical and physiological effects, which makes it a useful tool for studying the effects of certain compounds on the body. However, there are some limitations to using 8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid in laboratory experiments. It is not a very stable compound and can easily be degraded by light and heat. Additionally, it is a highly toxic compound and must be handled with caution.
Future Directions
The potential applications of 8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid are still being explored. One potential future direction is to use the compound in the synthesis of new compounds with unique properties. Additionally, the compound could be used to study the effects of certain compounds on the body, as well as to develop drugs for the treatment of various medical conditions. Furthermore, 8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid could be used to study the mechanism of action of certain compounds, as well as to investigate the biochemical and physiological effects of certain compounds. Finally, 8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid could be used to develop new methods of synthesizing compounds, as well as to develop new methods of synthesizing fluorinated compounds.
Synthesis Methods
The synthesis of 8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid involves a multi-step reaction process that involves the use of an acid chloride, an aldehyde, and a fluorinating agent. The first step involves the reaction of the aldehyde with an acid chloride to form an iminium salt. The second step involves the reaction of the iminium salt with a fluorinating agent to form the desired product. The reaction conditions used for the synthesis of 8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid must be carefully monitored to ensure that the desired product is formed.
Scientific Research Applications
8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid has been studied for its potential applications in scientific research. It has been used in the synthesis of various compounds, such as bicyclic and tricyclic compounds, and its fluorinated structure makes it an ideal choice for synthesizing compounds with unique properties. It has also been used in the synthesis of fluorinated drugs, which can be used to treat a variety of medical conditions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid involves the following steps: 1) synthesis of 8,8-difluorotricyclo[3.2.1.0,2,7]oct-3-ene-1-carboxylic acid, 2) oxidation of the double bond to form the carboxylic acid, and 3) introduction of a fluorine atom at the 8-position.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Bromine", "Sodium hydroxide", "Sodium borohydride", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Sodium nitrate", "Sulfuric acid", "Hydrogen peroxide", "Sodium tungstate", "Fluorine gas", "Acetic acid", "Methanol", "Ethanol", "Diethyl ether", "Tetrahydrofuran", "Chloroform", "Dichloromethane", "Hexanes" ], "Reaction": [ "1. Cyclopentadiene and maleic anhydride undergo a Diels-Alder reaction to form 8,8-difluorotricyclo[3.2.1.0,2,7]oct-3-ene-1-carboxylic acid.", "2. The double bond in 8,8-difluorotricyclo[3.2.1.0,2,7]oct-3-ene-1-carboxylic acid is oxidized to form the corresponding carboxylic acid using hydrogen peroxide and sodium tungstate as catalyst.", "3. The carboxylic acid is then treated with bromine in acetic acid to introduce a bromine atom at the 8-position.", "4. The bromine atom is then replaced with a fluorine atom using fluorine gas and acetic acid as solvent.", "5. The final product, 8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid, is purified using standard techniques such as recrystallization and column chromatography." ] } | |
CAS RN |
2649058-02-4 |
Product Name |
8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid |
Molecular Formula |
C9H10F2O2 |
Molecular Weight |
188.2 |
Purity |
95 |
Origin of Product |
United States |
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